Cas no 927887-50-1 (Benzamide, 4-amino-N,N-dimethyl-3,5-dinitro-)

• Product Name: Benzamide, 4-amino-N,N-dimethyl-3,5-dinitro-
• CAS No: 927887-50-1
• MF: C₉H₁₀N₄O₅
• MW: 254.199501514435
• CID: 2143528
• Update Time: 2023-11-18

Benzamide, 4-amino-N,N-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,N-dimethyl-3,5-dinitro-Benzamide
• Benzamide, 4-amino-N,N-dimethyl-3,5-dinitro-
• CID 86098772

• Inchi： 1S/C9H10N4O5/c1-11(2)9(14)5-3-6(12(15)16)8(10)7(4-5)13(17)18/h3-4H,10H2,1-2H3
• InChI Key： RDIIGYMSYMEPTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 486.9±45.0 °C(Predicted)
• pka: -2.15±0.70(Predicted)